3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C9H9N3S/c1-7-10-9(13-12-7)11-8-5-3-2-4-6-8/h2-6H,1H3,(H,10,11,12)
• InChI Key: JLSPMPIVBMKBEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)NC2=CC=CC=C2
• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol

Description

“3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine” is a chemical compound with the molecular formula C8H7N3S. It has an average mass of 177.226 Da and a monoisotopic mass of 177.036072 Da.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives, which includes “3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine”, involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride. The yield of this reaction is reported to be around 90%.

Molecular Structure Analysis

The InChI code for “3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine” is 1S/C9H9N3S/c1-10-9-11-8(12-13-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

“3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine” is a powder at room temperature. It has a melting point of 155-157 degrees Celsius.

Scientific Research Applications

Antioxidant Activity

. These compounds can neutralize harmful free radicals in the body, potentially reducing oxidative stress and preventing various health conditions.

Analgesic Properties

. This makes them potential candidates for the development of new pain management drugs.

Anti-inflammatory Activity

. They could be used in the treatment of conditions characterized by inflammation, such as arthritis or inflammatory bowel disease.

Antimicrobial and Antifungal Properties

. They could be used in the development of new antimicrobial and antifungal agents, potentially helping to combat resistant strains of bacteria and fungi.

Antiviral Activity

. This suggests potential applications in the treatment of various viral infections.

Diuretic Activity

. Diuretics help to remove excess water and salt from the body, and are used to treat conditions like high blood pressure and heart failure.

Anticonvulsant Activity

. They could be used in the development of new treatments for conditions like epilepsy.

Neuroprotective and Antitumor Properties

. , suggesting potential applications in cancer treatment.

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures should be taken when handling this compound.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-thiadiazoles, are known to interact with various biological targets, including enzymes and receptors, contributing to their diverse pharmacological activities .

Mode of Action

It is known that the thiadiazole moiety often interacts with biological targets through hydrogen bonding, owing to the presence of nitrogen and sulfur atoms in the ring structure .

Biochemical Pathways

Compounds with a thiadiazole core are known to interfere with various biochemical pathways, leading to diverse pharmacological effects .

Result of Action

Thiadiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects .